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Compound of Interest

Compound Name: Cyclazocine

Cat. No.: B10858416 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of Cyclazocine is paramount. This guide provides essential, immediate safety and

logistical information, including operational and disposal plans, to foster a secure laboratory

environment.

Personal Protective Equipment (PPE)
When handling Cyclazocine, a comprehensive approach to personal protection is critical to

prevent exposure. The following PPE is recommended, based on general guidelines for

handling potent pharmaceutical compounds.
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PPE Category Item Specification

Hand Protection Gloves

Double gloving with

chemotherapy-rated nitrile

gloves is recommended.

Change gloves regularly and

immediately if contaminated,

torn, or punctured.

Body Protection Lab Coat/Gown

A disposable, low-permeability

gown should be worn. Ensure

cuffs are tucked into the inner

pair of gloves.

Eye Protection Safety Goggles

Chemical splash goggles are

required to protect against

splashes and aerosols.

Respiratory Protection Respirator

For handling powders or

creating solutions, a NIOSH-

approved respirator (e.g., N95

or higher) should be used

within a certified chemical

fume hood or other ventilated

enclosure.

Foot Protection Shoe Covers

Disposable shoe covers

should be worn in areas where

Cyclazocine is handled to

prevent the spread of

contamination.

Operational Plan for Safe Handling
A systematic workflow is crucial to minimize the risk of exposure and contamination when

working with Cyclazocine.

1. Preparation and Engineering Controls:
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All handling of Cyclazocine powder should be conducted in a designated area, within a

certified chemical fume hood or a containment ventilated enclosure (CVE).

Ensure all necessary PPE is donned correctly before entering the designated handling area.

Prepare all required equipment and reagents in advance to minimize movement and

potential for spills.

2. Weighing and Reconstitution:

Use a dedicated and calibrated analytical balance within the containment enclosure.

Handle the solid material with care to avoid generating dust.

When preparing solutions, add the solvent slowly to the solid to prevent splashing.

3. Experimental Procedures:

Keep all containers with Cyclazocine clearly labeled and sealed when not in immediate use.

Use disposable equipment whenever possible to reduce the need for decontamination.

Work on a disposable, absorbent bench liner to contain any potential spills.

4. Decontamination:

All non-disposable equipment and surfaces that come into contact with Cyclazocine must

be decontaminated.

Use an appropriate deactivating solution (e.g., a solution of sodium hypochlorite followed by

a rinse with water and then a neutral detergent).

Wipe down the work surface of the containment enclosure after each use.

Disposal Plan
Proper disposal of Cyclazocine and associated waste is critical to prevent environmental

contamination and accidental exposure.
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1. Waste Segregation:

All disposable items that have come into contact with Cyclazocine (e.g., gloves, gowns,

shoe covers, pipette tips, bench liners) are considered hazardous waste.

Segregate this waste into clearly labeled, sealed, and puncture-resistant hazardous waste

containers.

2. Unused and Expired Product:

Unused or expired Cyclazocine must be disposed of as hazardous pharmaceutical waste.

Do not dispose of Cyclazocine down the drain or in the regular trash.

3. Waste Disposal:

Follow all institutional, local, state, and federal regulations for the disposal of hazardous

pharmaceutical waste.

Arrange for a licensed hazardous waste disposal contractor to collect and dispose of the

waste.

Quantitative Data Summary
While a specific, detailed Safety Data Sheet (SDS) for Cyclazocine was not fully retrieved in

the search, the following table summarizes typical physical and chemical properties that would

be found in such a document. This information is based on available chemical data.[1]
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Property Value

CAS Number 3572-80-3

Molecular Formula C18H25NO

Molecular Weight 271.40 g/mol

Melting Point 201-204 °C

Boiling Point ~414.5 °C (estimated)

Appearance White solid

Storage Temperature 2-8°C

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Cyclazocine,

from receipt of the compound to the final disposal of waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b10858416?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10858416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling (in Containment)

Post-Handling

Disposal

Receive Cyclazocine

Store at 2-8°C

Don Appropriate PPE

Weigh Compound

Prepare Solution

Perform Experiment

Decontaminate Surfaces & Equipment

Doff PPE

Segregate Hazardous Waste

Dispose via Licensed Contractor

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Cyclazocine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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